3-Bromo-1-(4-fluorophenyl)propan-1-one

• IUPAC Name: 3-bromo-1-(4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C9H8BrFO/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4H,5-6H2
• InChI Key: HFSYJZRWNVAYIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCBr)F
• Molecular Formula: C9H8BrFO
• Molecular Weight: 231.06 g/mol

Description

3-Bromo-1-(4-fluorophenyl)propan-1-one, also known as 4-fluoro-3-bromobenzyl bromide, is an organic compound that has been used in a variety of scientific applications. It is a colorless liquid with a boiling point of 177°C and a melting point of -14°C. It is a relatively simple compound, but has complex and varied effects on the body and environment. In

Scientific Research Applications

Synthesis of Biologically Active Compounds

3-Bromo-1-(4-fluorophenyl)propan-1-one is an important intermediate in the synthesis of various biologically active compounds. For instance, it's used in the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, which is synthesized through several steps including nitration, chlorination, N-alkylation, reduction, and condensation. This process is crucial for creating compounds with potential biological applications (Wang et al., 2016).

Crystal Structure Analysis

The crystal structure of compounds involving 3-Bromo-1-(4-fluorophenyl)propan-1-one is another area of interest. For example, the study of the crystal structure and Hirshfeld surface analysis of compounds like (2E)-1-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one provides insights into their molecular geometry, which is fundamental for understanding their chemical behavior (Atioğlu et al., 2019).

Spectroscopic Techniques and Density Functional Theory

Spectroscopic techniques and density functional theory are employed to confirm the structural details of related compounds. For example, the structural confirmation of 1-(4-Bromophenyl)-3-(2-chloro-6-fluorophenyl) prop-2-en-1-one is achieved through experimental techniques like FTIR, proton NMR, UV-Visible, and compared with density functional theory results. These methods provide a deep understanding of the molecular structure and properties of these compounds (Bhumannavar, 2021).

Quantum Chemical Investigations

Quantum chemical investigations are also pivotal in the research of compounds with 3-Bromo-1-(4-fluorophenyl)propan-1-one. These studies involve analyzing molecular structures and spectral properties to understand the electronic properties and HOMO-LUMO energy gap of these compounds. Such investigations are crucial for assessing the potential applications of these compounds in various fields (Zaini et al., 2018).

Synthesis of Radiochemicals

3-Bromo-1-(4-fluorophenyl)propan-1-one plays a role in the synthesis of radiochemicals. An example includes the synthesis of N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT), which is significant in the field of radiopharmaceuticals. These kinds of synthesis are crucial for creating compounds used in medical imaging and diagnostics (Klok et al., 2006).

Antimicrobial Activity

Research has been conducted on derivatives of 3-Bromo-1-(4-fluorophenyl)propan-1-one to evaluate their antimicrobial properties. The synthesis of novel compounds and their subsequent testing for antimicrobial activity highlights the potential pharmaceutical applications of these compounds (Nagamani et al., 2018).